Cas no 82971-14-0 (Benzene, [(1-propylheptyl)oxy]-)

• Product name: Benzene, [(1-propylheptyl)oxy]-
• CAS No: 82971-14-0
• MF: C₁₆H₂₆O
• MW: 234.37704
• CID: 679829
• PubChem ID: 71416667

Benzene, [(1-propylheptyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(1-propylheptyl)oxy]-
• decan-4-yloxybenzene
• 4-phenoxy-decane
• DTXSID40836042
• 82971-14-0
• [(Decan-4-yl)oxy]benzene

• Inchi： InChI=1S/C16H26O/c1-3-5-6-8-12-15(11-4-2)17-16-13-9-7-10-14-16/h7,9-10,13-15H,3-6,8,11-12H2,1-2H3
• InChI Key： DHJVBLMULBWUCL-UHFFFAOYSA-N
• SMILES： CCCCCCC(CCC)OC1=CC=CC=C1

Computed Properties

• Exact Mass: 234.198365449g/mol
• Monoisotopic Mass: 234.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 9.2Ų